(1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride

• CAS No.: 2680538-87-6
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.7

Description

(1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride is a chemical compound with the molecular formula C8H16ClNO It is a hydrochloride salt form of an amine, which contains both alkyne and ether functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride typically involves the reaction of (1-methoxybut-3-yn-2-yl)amine with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the hydrochloride salt. The process may involve the use of solvents such as ethanol or methanol to facilitate the reaction and improve yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and precise control of reaction parameters. The use of high-purity starting materials and stringent quality control measures ensures the consistency and purity of the final product. The compound is then purified through crystallization or other separation techniques to obtain the hydrochloride salt in its pure form.

Chemical Reactions Analysis

Types of Reactions

(1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and the use of appropriate solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction can produce amines or alcohols. Substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

(1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or as a probe for investigating biological pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate specific pathways, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(2-methylbut-3-yn-2-yl)(propan-2-yl)amine hydrochloride: This compound has a similar structure but with a methyl group instead of a methoxy group.

But-3-yn-1-amine: A simpler compound with an alkyne functional group but lacking the ether and isopropylamine moieties.

Uniqueness

(1-methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride is unique due to its combination of alkyne, ether, and amine functional groups. This unique structure allows it to participate in a variety of chemical reactions and makes it a valuable compound for diverse scientific research applications.